2-Piperidinecarbonitrile, 4-methyl-

• Molecular Formula: C7H12N2
• Molecular Weight: 124.18 g/mol
• IUPAC Name: 4-methylpiperidine-2-carbonitrile
• InChI: InChI=1S/C7H12N2/c1-6-2-3-9-7(4-6)5-8/h6-7,9H,2-4H2,1H3
• InChI Key: YDHDNRCXNGNUKM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC(C1)C#N

Description

2-Piperidinecarbonitrile, 4-methyl-1-phenyl- (CAS 198219-09-9) is a piperidine derivative characterized by a six-membered nitrogen-containing ring (piperidine) substituted with a methyl group at the 4-position and a phenyl group at the 1-position.

• Molecular Formula: C₁₃H₁₆N₂
• Molecular Weight: 200.28 g/mol
• Structural Features: 4-Methyl group: Enhances lipophilicity and modulates ring basicity. 2-Carbonitrile: A strong electron-withdrawing group, facilitating nucleophilic substitution or cyclization reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Piperidinecarbonitrile, 4-methyl- can be synthesized through several methods. One common approach involves the hydrogenation of 4-methyl-2-pyridinecarbonitrile using a palladium catalyst. This method allows for the selective reduction of the pyridine ring to a piperidine ring while retaining the nitrile group . The reaction typically occurs under mild conditions, such as 30-50°C and 6 bar pressure, with the addition of an acidic additive like sulfuric acid to fine-tune the selectivity .

Industrial Production Methods

In industrial settings, the production of 4-methyl-2-piperidinecarbonitrile may involve large-scale catalytic hydrogenation processes. These processes utilize continuous flow reactors and optimized reaction conditions to achieve high yields and purity. The use of heterogeneous catalysts, such as palladium on carbon (Pd/C), is common in these industrial methods .

Chemical Reactions Analysis

Types of Reactions

2-Piperidinecarbonitrile, 4-methyl- undergoes various chemical reactions, including:

Reduction: The nitrile group can be reduced to an amine group using reducing agents like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitrile group is replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Reduction: Lithium aluminum hydride (LiAlH4), palladium on carbon (Pd/C) with hydrogen gas.

Substitution: Nucleophiles such as amines or alcohols, often in the presence of a base or acid catalyst.

Major Products Formed

Reduction: 4-Methyl-2-piperidineamine.

Substitution: Various substituted piperidine derivatives depending on the nucleophile used.

Scientific Research Applications

2-Piperidinecarbonitrile, 4-methyl- has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands due to its structural similarity to biologically active molecules.

Medicine: It is investigated for its potential use in the development of new drugs, particularly those targeting the central nervous system.

Industry: The compound is utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-methyl-2-piperidinecarbonitrile depends on its specific application. In medicinal chemistry, it may act as a ligand for certain receptors or enzymes, modulating their activity. The nitrile group can interact with active sites in proteins, influencing their function and leading to various biological effects . The piperidine ring provides a scaffold that can be modified to enhance binding affinity and selectivity for specific molecular targets .

Comparison with Similar Compounds

Functional Group Variations: Piperidinecarboxamide vs. Piperidinecarbonitrile

1-Benzyl-4-phenylamino-4-piperidinecarboxamide () shares the piperidine core but replaces the nitrile with a carboxamide (-CONH₂) group. Key differences include:

• Electronic Effects : Carboxamide is less electron-withdrawing than nitrile, altering reaction pathways (e.g., slower nucleophilic substitution).
• Biological Activity : Carboxamide derivatives are often explored as enzyme inhibitors due to hydrogen-bonding capabilities, whereas nitriles may act as electrophiles in covalent drug design .

Substituent Position and Size: 4-(Phenylmethyl)piperidine

Piperidine, 4-(phenylmethyl)- (CAS 31252-42-3, ) lacks the nitrile group but features a benzyl substituent at the 4-position. Comparisons highlight:

• Lipophilicity : The benzyl group increases hydrophobicity (logP ~3.5 estimated) compared to the methyl group in the target compound.
• Toxicity : Benzyl-substituted piperidines may exhibit higher cytotoxicity due to membrane disruption, whereas nitriles pose risks of cyanide release under metabolic conditions .

Ring Size and Heteroatom Variations: Pyrrolidinecarbonitrile Derivatives

2-Pyrrolidinecarbonitrile,1-[[[4-methyl-1-(2-pyrimidinyl)-4-piperidinyl]amino]acetyl]-, (2S)- () replaces piperidine with pyrrolidine (five-membered ring). Key contrasts:

• Applications : Pyrrolidinecarbonitriles are common in peptide mimetics, while piperidine derivatives are prevalent in CNS-targeting drugs due to better blood-brain barrier penetration .

Table 1: Key Properties of Selected Piperidine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Notable Properties
2-Piperidinecarbonitrile, 4-methyl-1-phenyl-	C₁₃H₁₆N₂	200.28	Nitrile, methyl, phenyl	High polarity, moderate logP
1-Benzyl-4-phenylamino-4-piperidinecarboxamide	C₁₉H₂₃N₃O	317.41	Carboxamide, benzyl, phenylamino	Hydrogen-bond donor/acceptor
4-(4-Methoxyphenyl)-6-(4-methylpiperazino)-pyrimidinecarbonitrile	C₂₂H₂₂N₆O	386.45	Nitrile, methoxyphenyl, piperazino	High density (1.31 g/cm³), basic pKa ~6.63